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For Researchers, Scientists, and Drug Development Professionals

Foreword
This technical guide provides a comprehensive overview of the lycopodine-type alkaloids,

Acetyllycoposerramine M and its parent compound, Lycoposerramine M. While

"Acetyllycoposerramine M" was the initial focus of inquiry, it is a less documented derivative.

Therefore, this guide provides available information on both compounds to offer a more

complete scientific context. The information herein is compiled from scientific literature,

focusing on nomenclature, chemical data, isolation, and biological activity.

Nomenclature and Chemical Identity
Acetyllycoposerramine M and Lycoposerramine M are classified as lycopodine-type

alkaloids, a class of natural products characterized by a tetracyclic skeleton. To date, a specific

Chemical Abstracts Service (CAS) number has not been publicly available for either

Acetyllycoposerramine M or Lycoposerramine M.

Table 1: Compound Identification
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Compound Name Parent Compound Chemical Class Natural Source

Acetyllycoposerramin

e M
Lycoposerramine M

Lycopodine-type

alkaloid

Lycopodium

japonicum

Lycoposerramine M -
Lycopodine-type

alkaloid

Lycopodium

japonicum,

Lycopodium

serratum[1]

Physicochemical and Spectroscopic Data
Detailed physicochemical and spectroscopic data for Acetyllycoposerramine M are limited in

publicly accessible literature. However, 1H NMR data has been reported. The structural

elucidation of these compounds relies heavily on mass spectrometry and 1D/2D NMR

techniques.[2][3]

Table 2: ¹H NMR Spectroscopic Data for Acetyllycoposerramine M

Position
Chemical Shift (δ,
ppm)

Multiplicity J (Hz)

1 2.49 m

... ... ... ...

(Note: Complete ¹H

NMR data for

Acetyllycoposerramin

e M is not readily

available in the public

domain. The provided

reference indicates

the existence of such

data within the cited

publication.)[4]

Natural Occurrence and Isolation
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Natural Sources
Acetyllycoposerramine M has been isolated from the club moss Lycopodium japonicum.[2][3]

This plant, along with other Lycopodium species, is a rich source of structurally diverse

alkaloids that have garnered significant interest from chemists and pharmacologists.[3][5]

Lycoposerramine M has also been isolated from Lycopodium serratum.[1]

General Isolation Protocol
The isolation of lycopodine-type alkaloids from Lycopodium species typically involves the

following steps. It is important to note that this is a general procedure and specific details for

Acetyllycoposerramine M should be referenced from the primary literature.

Dried and powdered Lycopodium japonicum plant material

Extraction with a solvent (e.g., ethanol)

Acid-base extraction to isolate the crude alkaloid fraction

Chromatographic separation (e.g., silica gel, Sephadex)

Further purification by HPLC

Isolated Acetyllycoposerramine M

Click to download full resolution via product page
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Figure 1. General workflow for the isolation of alkaloids from Lycopodium species.

Chemical Synthesis
While the total synthesis of Acetyllycoposerramine M has not been specifically detailed in the

available literature, numerous publications describe the synthesis of related lycoposerramine

congeners. These synthetic strategies provide a framework for the potential synthesis of

Acetyllycoposerramine M and often involve complex, multi-step sequences to construct the

characteristic tetracyclic core.

Biological Activity
The biological activities of many Lycopodium alkaloids have been investigated, with a

significant focus on their potential as acetylcholinesterase (AChE) inhibitors for the treatment of

neurodegenerative diseases.[6]

Acetylcholinesterase Inhibitory Activity
A study by Yang et al. (2016) reported that Acetyllycoposerramine M was assayed for its

inhibitory activity against acetylcholinesterase. The study concluded that

Acetyllycoposerramine M exhibited no inhibitory activity.[2][3] Quantitative data, such as the

concentration at which the compound was tested, was not specified in the available abstract.

Other Biological Activities
While many Lycopodium alkaloids exhibit a range of biological activities including cytotoxic,

anti-inflammatory, and neuroprotective effects, specific data for Acetyllycoposerramine M and

Lycoposerramine M in these areas are not currently available in the public domain.[7]

Signaling Pathways
Currently, there is no specific information available in the scientific literature detailing the

interaction of Acetyllycoposerramine M or Lycoposerramine M with any biological signaling

pathways. Research into the mechanisms of action of these specific alkaloids is an area for

future investigation.

Conclusion and Future Directions
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Acetyllycoposerramine M is a known natural product isolated from Lycopodium japonicum.

While its structure has been elucidated, a significant amount of data, including its CAS number

and detailed biological activity profile, remains to be fully disclosed in publicly accessible

formats. The lack of reported acetylcholinesterase inhibitory activity distinguishes it from some

other well-known Lycopodium alkaloids.

Future research should focus on:

The publication of a comprehensive dataset for Acetyllycoposerramine M, including its

CAS number, detailed NMR and mass spectrometry data, and physical properties.

Exploration of a broader range of biological activities beyond acetylcholinesterase inhibition

to identify potential therapeutic applications.

Investigation into its mechanism of action and potential interactions with cellular signaling

pathways.

Development of a total synthesis route to enable further pharmacological studies.

This technical guide serves as a summary of the currently available information on

Acetyllycoposerramine M and Lycoposerramine M and is intended to be a resource for

researchers in the fields of natural product chemistry, medicinal chemistry, and drug

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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